Cas no 102236-22-6 (1-Chloro-2-ethoxy-4-nitrobenzene)

• Product Name: 1-Chloro-2-ethoxy-4-nitrobenzene
• CAS No: 102236-22-6
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD21333109
• CID: 1039291
• PubChem ID: 69438761
• Update Time: 2025-06-26

1-Chloro-2-ethoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-ethoxy-4-nitrobenzene
• 2-Chlor-5-nitro-phenetol
• 2-chloro-5-nitro-phenetole
• 6-Chlor-3-nitro-1-aethoxy-benzol
• MFCD21333109
• CEA23622
• DTXSID00740515
• BS-19215
• G72761
• DA-16227
• CS-0210858
• Benzene, 1-chloro-2-ethoxy-4-nitro-
• 102236-22-6
• SCHEMBL5431670
• AKOS016001050

• MDL： MFCD21333109
• Inchi： 1S/C8H8ClNO3/c1-2-13-8-5-6(10(11)12)3-4-7(8)9/h3-5H,2H2,1H3
• InChI Key： QYTNTDMOSPPSMY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.01900
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.17010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-Chloro-2-ethoxy-4-nitrobenzene

1-Chloro-2-ethoxy-4-nitrobenzene (CAS No. 102236-22-6): An Overview of Its Properties and Applications

1-Chloro-2-ethoxy-4-nitrobenzene (CAS No. 102236-22-6) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique molecular structure, which includes a chloro, ethoxy, and nitro substituent on a benzene ring. The combination of these functional groups imparts specific chemical properties that make it valuable for various synthetic processes and as an intermediate in the production of pharmaceuticals, dyes, and other fine chemicals.

The molecular formula of 1-Chloro-2-ethoxy-4-nitrobenzene is C₉H₉ClNO₃, and its molecular weight is approximately 198.63 g/mol. The compound is a pale yellow to brownish-yellow liquid at room temperature and has a characteristic odor. It is insoluble in water but soluble in most organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in laboratory and industrial settings.

In terms of its chemical reactivity, 1-Chloro-2-ethoxy-4-nitrobenzene is known for its electrophilic substitution reactions, particularly those involving the nitro group. The nitro group can be reduced to an amino group through various methods, such as catalytic hydrogenation or chemical reduction using reagents like iron in the presence of hydrochloric acid. This transformation is crucial in the synthesis of amino-substituted aromatic compounds, which are important intermediates in the production of pharmaceuticals and dyes.

The chloro substituent on the benzene ring also plays a significant role in the reactivity of 1-Chloro-2-ethoxy-4-nitrobenzene. It can undergo nucleophilic substitution reactions, making it useful in the synthesis of other substituted aromatic compounds. For example, the chloro group can be replaced with other functional groups such as hydroxyl or amino groups through reactions with appropriate nucleophiles.

The ethoxy group on the benzene ring contributes to the overall solubility and reactivity of 1-Chloro-2-ethoxy-4-nitrobenzene. It can be removed through dealkylation reactions, such as treatment with strong acids or bases, to form phenolic derivatives. These phenolic compounds are valuable intermediates in the synthesis of various fine chemicals and pharmaceuticals.

In recent years, there has been significant interest in the use of 1-Chloro-2-ethoxy-4-nitrobenzene as a starting material for the synthesis of novel pharmaceuticals. One notable application is in the development of anti-inflammatory drugs. Research has shown that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in inflammation pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a series of 4-nitrobenzene derivatives showed promising activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond pharmaceutical applications, 1-Chloro-2-ethoxy-4-nitrobenzene is also used in the synthesis of dyes and pigments. Its unique color properties make it suitable for use in various coloring applications, including textiles, plastics, and coatings. Additionally, the compound's ability to undergo various chemical transformations makes it a valuable intermediate in the production of other dyes and pigments with specific color properties.

Safety considerations are an important aspect when handling 1-Chloro-2-ethoxy-4-nitrobenzene. While it is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure worker safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

In conclusion, 1-Chloro-2-ethoxy-4-nitrobenzene (CAS No. 102236-22-6) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. Its unique molecular structure and chemical properties make it valuable for various synthetic processes and as an intermediate in the production of pharmaceuticals, dyes, and other fine chemicals. Ongoing research continues to explore new applications and derivatives of this compound, further highlighting its importance in modern chemistry.